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Compound of Interest

Compound Name: H-BETA-ALA-DL-VAL-OH

CAS No.: 102029-85-6

Cat. No.: B1139290

Get Quote

Executive Summary
H-Beta-Ala-DL-Val-OH is a dipeptide composed of the non-proteinogenic amino acid

-alanine (3-aminopropanoic acid) and the racemic branched-chain amino acid DL-valine. Unlike
standard

-

dipeptides, this molecule features a

-amide linkage at the N-terminus and a racemic center at the C-terminus.

This structural configuration confers unique physicochemical properties, most notably

resistance to N-terminal enzymatic degradation (due to the

-amino acid component) and enantiomeric duality (presence of both L- and D-valine isomers).
This guide details its molecular architecture, synthetic pathways, analytical characterization,
and utility as a stable transport probe in drug delivery research.
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Part 1: Molecular Architecture & Physicochemical
Profile
Structural Definition
The molecule consists of

-alanine coupled to the amino group of valine.

N-Terminus:

-Alanine (Achiral).[1] Provides a flexible ethyl backbone (

) between the amine and carbonyl, contrasting with the single methine of

-amino acids.

C-Terminus: DL-Valine (Chiral center at

-carbon). The "DL" designation indicates a stoichiometric racemate (50:50 mixture) of the L-
(S-configuration) and D- (R-configuration) enantiomers.

Isomeric Implications: Since

-alanine is achiral, the resulting dipeptide species (H-

-Ala-L-Val-OH and H-

-Ala-D-Val-OH) are enantiomers, not diastereomers. Consequently, they share identical scalar
physical properties (boiling point, solubility in achiral solvents) but will exhibit differential
behavior in chiral environments (enzymatic assays, chiral HPLC, PEPT1 transport).

Physicochemical Constants
Data summarized for the zwitterionic form at pH 7.0.
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Property Value / Description Technical Note

Molecular Formula

Molecular Weight 188.23 g/mol Monoisotopic mass: 188.116

Solubility
High (>50 mg/mL in

)

Polar zwitterion; insoluble in

non-polar organics (Hexane,

).

pKa (COOH) ~3.1 – 3.5
Slightly lower than free Val due

to amide induction.

pKa (

)
~9.8 – 10.2

Higher than

-dipeptides due to

-positioning (reduced inductive

withdrawal).

Isoelectric Point (pI) ~6.7
Neutral pH species is

zwitterionic.

Stability High

Resistant to aminopeptidases;

susceptible to acid hydrolysis (

).

Part 2: Synthetic Methodologies
Synthesis Strategy: Solution Phase Coupling
Because the C-terminal Valine is racemic (DL), the risk of racemization during coupling—a

common plague in peptide synthesis—is irrelevant. This allows for robust, high-yield protocols

using standard carbodiimide chemistry without expensive additives to suppress racemization.

Protocol: Mixed Anhydride or Carbodiimide Coupling
Objective: Synthesize H-

-Ala-DL-Val-OH from Boc-
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-Ala-OH and H-DL-Val-OBzl (benzyl ester).

Activation: Dissolve Boc-

-Ala-OH (1.1 eq) in DCM/DMF. Add EDC

HCl (1.1 eq) and HOBt (1.1 eq) at

.

Expert Insight: HOBt is included not to prevent racemization (unnecessary here) but to

catalyze the formation of the active ester, speeding up the reaction.

Coupling: Add H-DL-Val-OBzl

TsOH (1.0 eq) and NMM (N-methylmorpholine, 2.5 eq) to neutralize the salt. Stir at RT for 4–
12 hours.

Workup: Wash organic layer with

(removes unreacted amine),

(removes unreacted acid), and Brine. Dry over

.

Deprotection (Global):

Method A (Hydrogenation):

in MeOH removes the Benzyl ester (OBzl).

Method B (Acidolysis): TFA/DCM (1:1) removes the Boc group.

Note: If OBzl is used, hydrogenolysis is preferred first to avoid benzyl ester hydrolysis

issues. If OMe/OEt esters are used, saponification (LiOH) is required.

Synthetic Pathway Diagram
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Caption: Step-wise solution-phase synthesis of H-Beta-Ala-DL-Val-OH via Boc/Bzl strategy.

Part 3: Analytical Characterization
To validate the identity and purity of H-Beta-Ala-DL-Val-OH, a multi-modal approach is

required.

High-Performance Liquid Chromatography (HPLC)
Achiral Systems (C18 Reverse Phase):

The L-Val and D-Val enantiomers of the dipeptide will co-elute as a single peak.

Condition: C18 Column, Gradient
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ACN in water (

TFA). Detection at 214 nm (peptide bond).

Chiral Systems (Critical for DL verification):

To quantify the DL ratio (verify 50:50 racemate), use a chiral stationary phase (e.g.,

Crownpak CR(+) or Chiralpak zwix).

Expected Result: Two distinct peaks with area ratio ~1:1.

Mass Spectrometry (MS)
ESI-MS (+): Major peak at

.

Fragmentation Pattern (MS/MS):

Loss of Valine: Peak at

(

-Ala fragment).

Loss of

or COOH is common.

Nuclear Magnetic Resonance (NMR)
NMR (D

O):

-Ala signals: Two triplets at

(

-CH

) and
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(

-CH

).

Val signals: Doublet at

(methyls), Multiplet at

(

-CH), Doublet at

(

-CH).

Note: In an achiral solvent like D

O, the L and D enantiomers are magnetically equivalent; no peak doubling is observed.

Part 4: Biological Context & Pharmacokinetics
Metabolic Stability (The -Effect)
Peptides containing

-amino acids at the N-terminus are significantly more stable than their

-counterparts.

Mechanism: Mammalian aminopeptidases generally require an

-amino group adjacent to the scissile bond. The extra methylene group in

-alanine pushes the amino group out of the enzyme's active site alignment.

Result: H-Beta-Ala-DL-Val-OH resists N-terminal hydrolysis, prolonging plasma half-life

compared to H-Ala-Val-OH.

Transport via PEPT1/PEPT2

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1139290/docs?utm_src=pdf-body#technical-guide-h-beta-ala-dl-val-oh-structure-synthesis-and-biological-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The peptide transporter 1 (PEPT1) is stereoselective but promiscuous.

L-Isomer (H-

-Ala-L-Val): High affinity substrate. Transported efficiently in the small intestine.

D-Isomer (H-

-Ala-D-Val): Lower affinity but often still recognized.

Application: This racemic dipeptide is an excellent model to study "promiscuous" transport

capacity where stereochemistry is variable.

Biological Fate Diagram

H-Beta-Ala-DL-Val-OH
(Extracellular)

PEPT1 Transporter
(Intestinal Lumen)

Active Transport
(H+ Gradient) Intracellular Space

Cytosolic PeptidasesSlow Degradation
(Due to Beta-Ala)

Systemic Circulation
(Stable Fraction)Basolateral Efflux

Free Amino Acids
(Val + Beta-Ala)

Click to download full resolution via product page

Caption: Transport and metabolic fate.[2] Note the "Slow Degradation" pathway due to the N-

terminal beta-amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1139290?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/1637991/
https://pubmed.ncbi.nlm.nih.gov/1637991/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1283129/full
https://pubchem.ncbi.nlm.nih.gov/compound/H-Ala-beta-Ala-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Ala-beta-Ala-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-beta-ala-OH
https://en.wikipedia.org/wiki/%CE%92-Alanine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6333371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6333371/
https://www.medchemexpress.com/h-val-ala-oh.html
https://www.youtube.com/watch?v=JnWHcth5gR0
https://www.benchchem.com/product/b1139290/docs#technical-guide-h-beta-ala-dl-val-oh-structure-synthesis-and-biological-profile
https://www.benchchem.com/product/b1139290/docs#technical-guide-h-beta-ala-dl-val-oh-structure-synthesis-and-biological-profile
https://www.benchchem.com/product/b1139290/docs#technical-guide-h-beta-ala-dl-val-oh-structure-synthesis-and-biological-profile
https://www.benchchem.com/product/b1139290/docs#technical-guide-h-beta-ala-dl-val-oh-structure-synthesis-and-biological-profile
https://www.benchchem.com/product/b1139290?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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